Cas no 1072945-87-9 (1-METHYL-1H-BENZOIMIDAZOLE-6-BORONIC ACID)

• Product Name: 1-METHYL-1H-BENZOIMIDAZOLE-6-BORONIC ACID
• CAS No: 1072945-87-9
• MF: C₈H₉BN₂O₂
• MW: 175.980261564255
• MDL: MFCD09972099
• CID: 857296
• PubChem ID: 46738679
• Update Time: 2025-10-28

1-METHYL-1H-BENZOIMIDAZOLE-6-BORONIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-Cyanophenylboronic acid
• RARECHEM AH PB 0207
• AKOS BRN-0075
• 3-CYANOBENZENEBORONIC ACID
• 3-Boronobenzonitrile~3-Cyanophenylboronic acid
• Boronic acid, (3-cyanophenyl)- (9CI)
• 3-Cyanophenylboronic
• 3-boronobenzonitrile
• 1-Methyl-1H-benzoimidazole-6-boronic acid
• (3-methylbenzimidazol-5-yl)boronic acid
• (1-methyl-1H-benzo[d]imidazol-6-yl)boronic acid
• SCHEMBL2251360
• 1-Methyl-1H-benzoimidazole-6-boronic acid, AldrichCPR
• DB-059603
• (1-Methyl-1H-benzimidazol-6-yl)boronic acid
• J-504857
• EN300-152144
• G81973
• BS-25539
• AOOJQSARVKLHLF-UHFFFAOYSA-N
• 1072945-87-9
• CS-0128645
• (1-methyl-1H-1,3-benzodiazol-6-yl)boronic acid
• DTXSID90674335
• 1-methyl-1H-benzo[d]imidazol-6-ylboronic acid
• AKOS006310388
• MFCD09972099
• 1-METHYL-1H-BENZOIMIDAZOLE-6-BORONIC ACID

• MDL： MFCD09972099
• Inchi： 1S/C8H9BN2O2/c1-11-5-10-7-3-2-6(9(12)13)4-8(7)11/h2-5,12-13H,1H3
• InChI Key： AOOJQSARVKLHLF-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2=C(C=1)N(C)C=N2)O

Computed Properties

• Exact Mass: 176.07600
• Monoisotopic Mass: 176.0757077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7.9 g/l) (25 º C),
• PSA: 58.28000
• LogP: -0.74690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-METHYL-1H-BENZOIMIDAZOLE-6-BORONIC ACID

1-METHYL-1H-BENZOIMIDAZOLE-6-BORONIC ACID: A Comprehensive Overview

The compound 1-METHYL-1H-BENZOIMIDAZOLE-6-BORONIC ACID (CAS No. 1072945-87-9) is a significant molecule in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds. This compound has garnered attention due to its unique structure and versatile applications in various chemical reactions, including Suzuki coupling and other cross-coupling reactions. The benzimidazole core of this molecule is a well-known heterocyclic structure, and the presence of the boronic acid group at the 6-position introduces additional reactivity and functionalization potential.

Recent studies have highlighted the importance of benzimidazole derivatives in medicinal chemistry, where they are often employed as scaffolds for drug discovery. The 1-methyl substitution on the benzimidazole ring enhances the molecule's stability and solubility, making it an ideal candidate for further functionalization. Moreover, the boronic acid group at the 6-position allows for easy incorporation into larger molecular frameworks through cross-coupling reactions, a technique that has revolutionized modern organic synthesis.

One of the most notable applications of 1-METHYL-1H-BENZOIMIDAZOLE-6-BORONIC ACID is in the field of materials science. Researchers have explored its use in the synthesis of advanced materials, such as organic semiconductors and metal-organic frameworks (MOFs). The ability to precisely control the functional groups on this molecule enables the creation of materials with tailored electronic properties, which are critical for applications in electronics and energy storage.

In addition to its synthetic applications, this compound has also been studied for its biological activity. Preclinical studies suggest that certain derivatives of benzimidazole boronic acids may exhibit anti-inflammatory and antioxidant properties. These findings have sparked interest in exploring their potential as therapeutic agents, particularly in the treatment of chronic diseases associated with oxidative stress.

The synthesis of 1-METHYL-1H-BENZOIMIDAZOLE-6-BORONIC ACID typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the boronic acid group is often achieved through a Stille coupling reaction or other similar methodologies, ensuring high yields and excellent purity. Recent advancements in catalytic systems have further optimized these processes, making them more efficient and environmentally friendly.

From an industrial perspective, the demand for benzimidazole boronic acids has grown significantly due to their role as key intermediates in pharmaceutical and agrochemical industries. Their ability to participate in a wide range of reactions makes them indispensable in modern drug discovery pipelines. Furthermore, their compatibility with green chemistry principles has positioned them as sustainable building blocks for future chemical innovations.

In conclusion, 1-METHYL-1H-BENZOIMIDAZOLE-6-BORONIC ACID is a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methods and emerging research findings, ensures that it will remain a focal point in both academic and industrial settings for years to come.